Cas no 2025673-03-2 (1-(3-bromo-5-fluorophenyl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(3-bromo-5-fluorophenyl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2025673-03-2
• MF: C₁₀H₉BrClFO₂S
• MW: 327.597663640976
• CID: 5828953
• PubChem ID: 165490402
• Update Time: 2025-06-08

1-(3-bromo-5-fluorophenyl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-fluorophenyl)methylcyclopropane-1-sulfonyl chloride
• 1-[(3-bromo-5-fluorophenyl)methyl]cyclopropane-1-sulfonyl chloride
• 2025673-03-2
• EN300-1142960

• Inchi： 1S/C10H9BrClFO2S/c11-8-3-7(4-9(13)5-8)6-10(1-2-10)16(12,14)15/h3-5H,1-2,6H2
• InChI Key： UDOQRLLUJARBOP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CC1(CC1)S(=O)(=O)Cl)F

Computed Properties

• Exact Mass: 325.91792g/mol
• Monoisotopic Mass: 325.91792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(3-bromo-5-fluorophenyl)methylcyclopropane-1-sulfonyl chloride

1-(3-bromo-5-fluorophenyl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2025673-03-2): A Comprehensive Overview

1-(3-bromo-5-fluorophenyl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2025673-03-2) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo-substituted and fluoro-substituted phenyl group, a cyclopropane ring, and a sulfonyl chloride functional group. These characteristics make it an ideal building block for the synthesis of complex molecules with diverse biological activities.

The bromo and fluoro substituents on the phenyl ring play crucial roles in modulating the electronic properties of the molecule, which can influence its reactivity and selectivity in various chemical reactions. The presence of the cyclopropane ring adds steric hindrance and rigidity to the molecule, which can be advantageous in designing compounds with specific conformational preferences. The sulfonyl chloride functional group is highly reactive and can undergo nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of sulfonamides and other sulfur-containing compounds.

In recent years, there has been a growing interest in the use of 1-(3-bromo-5-fluorophenyl)methylcyclopropane-1-sulfonyl chloride for the development of novel therapeutic agents. One notable application is in the synthesis of inhibitors for various enzymes involved in disease pathways. For example, researchers have explored its potential as a scaffold for designing inhibitors of kinases, which are key targets in cancer therapy. The unique combination of electronic and steric properties provided by this compound allows for fine-tuning of inhibitor potency and selectivity.

Another area where this compound has shown promise is in the development of antiviral agents. The ability to introduce functional groups with specific electronic properties through the sulfonyl chloride functionality has been leveraged to create molecules that can interfere with viral replication processes. Studies have demonstrated that derivatives of 1-(3-bromo-5-fluorophenyl)methylcyclopropane-1-sulfonyl chloride can exhibit potent antiviral activity against a range of viruses, including influenza and coronaviruses.

The synthetic versatility of 1-(3-bromo-5-fluorophenyl)methylcyclopropane-1-sulfonyl chloride has also made it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial libraries generated from this compound have been screened for a variety of biological activities, leading to the identification of several lead compounds with potential therapeutic applications. These libraries have been particularly useful in drug discovery programs focused on neurodegenerative diseases, where the ability to rapidly screen large numbers of structurally diverse compounds is essential.

In addition to its applications in medicinal chemistry, 1-(3-bromo-5-fluorophenyl)methylcyclopropane-1-sulfonyl chloride has found utility in materials science. The rigid cyclopropane ring and the reactive sulfonyl chloride group make it suitable for use as a crosslinking agent in polymer synthesis. Researchers have explored its potential for creating novel polymers with enhanced mechanical properties and improved stability under various environmental conditions.

The safety profile of 1-(3-bromo-5-fluorophenyl)methylcyclopropane-1-sulfonyl chloride is an important consideration for its practical applications. While it is a highly reactive compound, proper handling and storage protocols can ensure safe use in laboratory settings. It is important to note that appropriate personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

In conclusion, 1-(3-bromo-5-fluorophenyl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2025673-03-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and reactivity make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, pharmaceutical development, and materials science. As ongoing research continues to uncover new applications and optimize existing ones, this compound is likely to remain at the forefront of chemical innovation.